2-Amino-6-(hydroxymethyl)-8-oxo-4-(3-pyridinyl)-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile

• IUPAC Name: 2-amino-6-(hydroxymethyl)-8-oxo-4-pyridin-3-yl-4H-pyrano[3,2-b]pyran-3-carbonitrile
• InChI: InChI=1S/C15H11N3O4/c16-5-10-12(8-2-1-3-18-6-8)14-13(22-15(10)17)11(20)4-9(7-19)21-14/h1-4,6,12,19H,7,17H2
• InChI Key: SDGVJEBYEJGBTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2C(=C(OC3=C2OC(=CC3=O)CO)N)C#N
• Molecular Formula: C15H11N3O4
• Molecular Weight: 297.26 g/mol

Description

This compound is a pyran derivative. Pyran is an unsaturated six-membered oxygen-containing heterocycle. Pyran derivatives have been the subject of interest due to their broad spectrum of biological and pharmaceutical properties such as antibiotic, anti-inflammatory, anti-malarial, anti-microbial, anti-viral, anti-diabetic, anti-tumor, herbicidal, insecticidal, etc.

Synthesis Analysis

Pyran derivatives can be synthesized via a multicomponent reaction (MCR) approach, which is known for its high efficiency, atom economy, short reaction times, low cost, and green reaction conditions. The synthesis of pyran derivatives often involves a one-pot reaction of substituted aromatic aldehydes, malononitrile, and 1,3-dicarbonyl compounds under different catalytic conditions.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyran ring, which is a six-membered ring with one oxygen atom and five carbon atoms. The exact structure would depend on the positions of the various functional groups in the compound.

Mechanism of Action

The mechanism of action of this compound would likely depend on its exact structure and the target it interacts with. Many pyran derivatives exhibit a wide range of biological activities, which suggests that they may interact with multiple targets.